Cas no 58622-59-6 (2-(3-chloro-4-hydroxyphenyl)acetonitrile)

2-(3-chloro-4-hydroxyphenyl)acetonitrile is a versatile organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a chlorinated phenyl ring and a hydroxyl group, offers high selectivity and stability. The compound exhibits excellent solubility in various organic solvents, facilitating its use in synthetic pathways. Its chemical reactivity and structural diversity make it a valuable intermediate for the synthesis of biologically active molecules.

2-(3-chloro-4-hydroxyphenyl)acetonitrile structure

58622-59-6 structure

Product Name:2-(3-chloro-4-hydroxyphenyl)acetonitrile

CAS No:58622-59-6

MF:C₈H₆ClNO

MW:167.592340946198

MDL:MFCD00055611

CID:948775

PubChem ID:11019242

Update Time:2025-10-31

2-(3-chloro-4-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, 3-chloro-4-hydroxy-
- 2-(3-chloro-4-hydroxyphenyl)acetonitrile
- 3-Chloro-4-hydroxybenzeneacetonitrile
- 3-Chloro-4-hydroxybenzylcyanide
- Benzeneacetonitrile,3-chloro-4-hydroxy
- DTXSID30452053
- 58622-59-6
- EN300-1964475
- Benzeneacetonitrile, 3-chloro-4-hydroxy-
- DB-325846
- SCHEMBL15196288
- MDL： MFCD00055611
- Inchi： 1S/C8H6ClNO/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5,11H,3H2
- InChI Key： DYAKYYVBKAIGQI-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(CC#N)=C1)O

Computed Properties

Exact Mass: 167.01400
Monoisotopic Mass: 167.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 44Å²

Experimental Properties

Density: 1.332
Boiling Point: 324.16 °C at 760 mmHg
Flash Point: 149.847 °C
PSA: 44.02000
LogP: 2.11168

2-(3-chloro-4-hydroxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1964475-1g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	1g	$513.0	2023-09-17
Enamine	EN300-1964475-5g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	5g	$1488.0	2023-09-17
Enamine	EN300-1964475-10g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	10g	$2209.0	2023-09-17
Enamine	EN300-1964475-0.05g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	0.05g	$431.0	2023-09-17
Enamine	EN300-1964475-0.1g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	0.1g	$451.0	2023-09-17
Enamine	EN300-1964475-0.25g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	0.25g	$472.0	2023-09-17
Enamine	EN300-1964475-0.5g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	0.5g	$493.0	2023-09-17
Enamine	EN300-1964475-1.0g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	1g	$770.0	2023-05-31
Enamine	EN300-1964475-2.5g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	2.5g	$1008.0	2023-09-17
Enamine	EN300-1964475-5.0g	2-(3-chloro-4-hydroxyphenyl)acetonitrile	58622-59-6	5g	$2235.0	2023-05-31